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Compound of Interest

Compound Name: 2-Amino-4-fluorobenzaldehyde

Cat. No.: B111960 Get Quote

An In-depth Technical Guide on 2-Amino-4-
fluorobenzaldehyde
This technical guide provides a comprehensive overview of the physical properties and

appearance of 2-Amino-4-fluorobenzaldehyde, a key intermediate in various synthetic

applications. The information is intended for researchers, scientists, and professionals in drug

development and chemical synthesis.

Chemical Identity and Structure
2-Amino-4-fluorobenzaldehyde is an aromatic compound featuring an aldehyde group and an

amine group attached to a fluorinated benzene ring. Its unique structure, with versatile

functional groups, makes it a valuable building block in medicinal chemistry and materials

science.[1]

IUPAC Name: 2-amino-4-fluorobenzaldehyde[2]

CAS Number: 152367-89-0[1][3][4][5][6]

Molecular Formula: C₇H₆FNO[1][2][4][5][6]

Canonical SMILES: C1=CC(=C(C=C1F)N)C=O[4]

InChI Key: KTVIOYDHBGVZSL-UHFFFAOYSA-N[2]
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Physicochemical Properties
The physical and chemical properties of 2-Amino-4-fluorobenzaldehyde are summarized in

the table below. These properties are crucial for determining appropriate handling, storage, and

reaction conditions.

Property Value Reference(s)

Molecular Weight 139.13 g/mol [1][4][5]

Appearance Off-white to yellow solid [3]

Boiling Point 267 °C at 760 mmHg [1][3][5]

Density 1.293 g/cm³ [3]

Flash Point 115 °C [3]

pKa -0.66 ± 0.10 (Predicted) [3]

Storage and Handling
Proper storage is essential to maintain the integrity and purity of 2-Amino-4-
fluorobenzaldehyde.

Storage Conditions: Recommended storage is at 2-8°C under an inert gas (like nitrogen or

argon) in a dry, light-proof, and tightly sealed container.[1][3][5] Some suppliers also indicate

storage at room temperature or between 10°C and 25°C.[4][6]

Purity: Commercially available purity is typically 95% or higher.[6]

Safety Information
2-Amino-4-fluorobenzaldehyde is considered hazardous. The GHS hazard statements and

pictograms are summarized below.
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Hazard Information Details Reference(s)

Signal Word Warning [7]

Pictogram GHS07 (Exclamation mark) [7]

Hazard Statements

H302: Harmful if

swallowedH315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[4]

Precautionary Statements
P261, P280, P302+P352,

P305+P351+P338
[4]

Synthetic Applications and Logical Workflow
2-Amino-4-fluorobenzaldehyde is a versatile intermediate used in the synthesis of a wide

range of chemical compounds.[1] Its aldehyde and amine functional groups allow for various

derivatizations, including the formation of Schiff bases and the construction of heterocyclic

systems.[1] It serves as a crucial building block for pharmaceuticals, particularly kinase

inhibitors, as the fluorine atom can enhance metabolic stability and bioavailability.[1] It is also

employed in the production of agrochemicals and fluorescent dyes.[1]

The following diagram illustrates the role of 2-Amino-4-fluorobenzaldehyde as a versatile

building block in chemical synthesis.
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Synthetic utility of 2-Amino-4-fluorobenzaldehyde.
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Experimental Protocols
Detailed experimental protocols for the determination of the specific physical properties listed

above are not available in the cited literature. These values are typically determined using

standardized analytical methods (e.g., Differential Scanning Calorimetry for melting point,

capillary methods for boiling point) which are not detailed on supplier safety data sheets.

However, a general experimental workflow for determining the solubility of a liquid solute like 2-
Amino-4-fluorobenzaldehyde in an organic solvent via the gravimetric method is provided

below.
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Preparation

Separation & Measurement

Calculation

Add excess 2-Amino-4-fluorobenzaldehyde
to a known volume of solvent

Stir mixture in a thermostatically
controlled vessel to reach equilibrium

Stop stirring and allow phases to separate

Withdraw a known volume of the
saturated solvent phase

Transfer to a pre-weighed container

Evaporate the solvent

Weigh the container with the
remaining solute

Determine mass of dissolved solute
by subtraction

Calculate solubility
(e.g., g/100g, mol/L)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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